2-Ethynyl-3-fluorobenzaldehyde
Overview
Description
2-Ethynyl-3-fluorobenzaldehyde is a chemical compound with the molecular formula C9H5FO . It has a molecular weight of 148.14 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 2-Ethynyl-3-fluorobenzaldehyde is1S/C9H5FO/c1-2-7-4-3-5-8 (6-11)9 (7)10/h1,3-6H . This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Spectroscopic Analysis and Molecular Structure
Research on fluorobenzaldehydes, closely related to 2-ethynyl-3-fluorobenzaldehyde, involves detailed spectroscopic analysis and examination of their molecular structures. Studies utilizing Fourier Transform Microwave (FTMW) Spectroscopy have elucidated the rotameric states of fluorobenzaldehydes, revealing insights into their molecular geometry and potential intramolecular interactions. For instance, the exploration of 2- and 3-fluorobenzaldehyde rotamers has provided valuable information on the stabilization mechanisms and structural preferences of these compounds, laying the groundwork for further chemical applications (Sun, Lozada, & van Wijngaarden, 2018).
Synthesis and Reactivity
The synthesis and reactivity of fluorobenzaldehydes have been extensively studied, highlighting their versatility in organic synthesis. Investigations into base-catalyzed cyclocondensation reactions involving difluorobenzaldehydes have led to the formation of novel compounds with potential applications in various fields. Such studies exemplify the reactivity of these aldehydes and their utility in creating complex molecules (Al-Omar et al., 2010).
Antioxidant and Antimicrobial Properties
The derivative compounds of fluorobenzaldehydes have been evaluated for their antioxidant and antimicrobial activities. Research into thiazolidin-4-one derivatives synthesized from fluorobenzaldehydes has shown promising results, indicating the potential of these compounds in developing new antioxidant agents. This highlights the broader applications of 2-ethynyl-3-fluorobenzaldehyde in pharmacology and medicinal chemistry (El Nezhawy et al., 2009).
Chemical Synthesis and Intermediates
Crystal Structure and Molecular Interactions
The crystallographic analysis of fluorobenzaldehyde derivatives has contributed to understanding the molecular interactions and structural characteristics of these compounds. X-ray crystallography studies on various derivatives have revealed their crystalline structures, offering valuable information on the molecular arrangement and potential applications in material science and drug design (Percino et al., 2008).
Safety and Hazards
The compound has been classified under GHS07 for safety . The hazard statements include H302+H312+H332;H315;H319;H335, indicating that it is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and eye irritation . The precautionary statements include P280;P301+P312;P305+P351+P338, suggesting that protective gloves/eye protection/face protection should be worn, and in case of contact with skin or eyes, rinse cautiously with water .
properties
IUPAC Name |
2-ethynyl-3-fluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5FO/c1-2-8-7(6-11)4-3-5-9(8)10/h1,3-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWAHHIYPDGHDFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=C(C=CC=C1F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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